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Compound of Interest

Compound Name: Shizukanolide F

Cat. No.: B1160101 Get Quote

Shizukanolide F is a dimeric sesquiterpene derived from Chloranthus japonicus Sieb with

known antifungal and anti-metastasis activities.[1] As a biologically active compound intended

for research use only, proper disposal is crucial to ensure personnel safety and environmental

protection. While specific disposal protocols for Shizukanolide F are not explicitly documented,

the following guidelines are based on best practices for the disposal of research-grade,

biologically active small molecules and general hazardous waste regulations.

Chemical and Physical Properties
A summary of the known properties of Shizukanolide F is presented below. These

characteristics should be considered when planning for its disposal.

Property Value Citation

Molecular Formula C₁₅H₁₈O₄ [1]

Molecular Weight 262.3 g/mol [1]

Appearance Oil [2]

Storage Temperature -20°C [3][4]

CAS Number 120061-93-6 [1]
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The following protocol outlines the recommended steps for the proper disposal of

Shizukanolide F. This procedure is designed to be a general guideline; it is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for specific

requirements.

1. Waste Identification and Classification:

Initial Assessment: Treat Shizukanolide F as a hazardous chemical waste due to its

biological activity. The first step in proper waste management is to determine if the waste is

hazardous.[5]

Regulatory Framework: Disposal of chemical waste is regulated by federal and state laws,

such as the Resource Conservation and Recovery Act (RCRA) in the United States.[6][7]

These regulations provide a framework for the "cradle-to-grave" management of hazardous

waste.[7]

Generator Responsibility: The generator of the waste is responsible for its proper

identification, management, and disposal.[5][7]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Shizukanolide F and its waste. This includes,

but is not limited to:

Safety glasses or goggles

A lab coat

Chemical-resistant gloves (e.g., nitrile)

3. Waste Segregation and Collection:

Solid Waste:

Collect any solid Shizukanolide F waste, such as contaminated consumables (e.g., weigh

boats, pipette tips, gloves), in a designated, properly labeled hazardous waste container.
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The container should be made of a material compatible with the waste and have a secure

lid.

Liquid Waste:

If Shizukanolide F is in a solvent, collect it in a designated, labeled hazardous waste

container for liquid chemical waste.

Do not mix incompatible waste streams.[8] For example, halogenated and non-

halogenated solvent waste should be collected separately.

Ensure the container is properly sealed to prevent leaks or spills.

4. Labeling and Storage:

Labeling: Clearly label the hazardous waste container with the words "Hazardous Waste,"

the full chemical name ("Shizukanolide F"), and the specific solvent if applicable. The

accumulation start date should also be clearly marked.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be under the control of the laboratory personnel. The storage

area should be cool and dry, away from direct sunlight and sources of ignition.[9]

5. Disposal Request and Pickup:

Once the waste container is full or the accumulation time limit set by your institution is

reached, submit a hazardous waste pickup request to your institution's EHS department.

An EPA ID number may be required for the generation and transportation of hazardous

waste.[6]

The transportation of hazardous waste must be documented using the EPA's Uniform

Hazardous Waste Manifest system.[6]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Shizukanolide F.
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Disclaimer: The information provided is intended as a general guide for trained laboratory

personnel. Always follow the specific hazardous waste management policies and procedures

established by your institution and local regulations. Consult your institution's Environmental

Health and Safety (EHS) office for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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